Cas no 56391-56-1 (Netilmicin)
Netilmicin structure
Product Name:Netilmicin
CAS No:56391-56-1
MF:C21H41N5O7
MW:475.579545736313
CID:367574
PubChem ID:441306
Update Time:2025-04-19
Netilmicin Chemical and Physical Properties
Names and Identifiers
-
- Netilmicin
- O-3-Deoxy-4-C-methyl-3-(methylamino)-β-L-arabinopyranosyl- (1→6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-α-D-glyc-ero-hex-4-enopyranosyl- (1→4) ]-2-deoxy-N1- ethyl-D-streptamine
- ( 2S-cis)-4-0-[ 3-ami- no-6-( aminomethyl )-3,4-dihydro-2H-py-ran-2-yl]-2-deoxy-6-0-[3-deoxy-4-C-meth-yl-3-( methylamino )-β-arabinopyrano-syl] -N1-ethyl-D-streptamine
- 1-N-ethyl-sisomicin
- D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1®
- 1-N-ethylsisomicin
- certomycin
- D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1&
- netillin
- netilyn
- netroymcin
- nettacin
- ntl
- ntromicine
- ntromycin
- reg
- vectacin
- 56391-57-2
- Netilmicinum
- Netilmicin [INN:BAN]
- Netira
- NCGC00179265-08
- Netilmicina
- Prestwick3_001101
- C07657
- O-(2,6-Diamino-2,3,4,6-tetradesoxy-alpha-glycero-4-hexenopyranosyl-(1-4)-O-(3-desoxy-4-C-methyl-3-methylamino-beta-L-arabinopyranosyl-(1-6)-2-desoxy-N1-ethyl-D-streptamin
- Netilmicina [INN-Spanish]
- NSC 759586
- AB00514048
- 4O5J85GJJB
- BRN 5316582
- 1-N-Aethylsisomicin
- CIDUJQMULVCIBT-MQDUPKMGSA-N
- SCHEMBL18763322
- BDBM50470664
- Netilmicin (INN)
- NCGC00179265-01
- NCGC00179265-05
- DB00955
- NETILMICIN [INN]
- 56391-56-1
- Netira (TN)
- D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-N1-ethyl-
- D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)- .BETA.-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->4))-2-DEOXY-N(SUP 1)-ETHYL-
- UNII-4O5J85GJJB
- EN300-7481433
- Netilmicine [INN-French]
- NETILMICIN [MI]
- NETILMICIN [VANDF]
- NS00004708
- BPBio1_001324
- BSPBio_001202
- DTXSID1048542
- O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-N(SUP 3)-ETHYL-L-STREPTAMINE
- 2-hydroxycyclohexyloxy)-5-methyl-4-
- GTPL12159
- NETILMICIN SULFATE
- Netilmicine
- (methylamino)tetrahydro-2H-pyran-3,5-diol
- NSC-759586
- Netilmicinum [INN-Latin]
- D08268
- Netilmicin,(S)
- 3,4-dihydro-2H-pyran-2-yloxy)-6-(ethylamino)-
- HSDB 3584
- NETILMICIN [HSDB]
- amino-3-((2S,3R)-3-amino-6-(aminomethyl)-
- (2R,3R,4R,5R)-2-{[(1S,2S,3R,4S,6R)-4-amino-3-{[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy}-6-(ethylamino)-2-hydroxycyclohexyl]oxy}-5-methyl-4-(methylamino)oxane-3,5-diol
- Q2553496
- EINECS 260-146-8
- NETILMICIN [WHO-DD]
- D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl(1-4))-2-deoxy-N(sup 1)-ethyl-
- D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-.beta.-L-arabinopyranosyl-(1->6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-.alpha.-D-glycero-hex-4-enopyranosyl-(1->4)]-2-deoxy-N1-ethyl-
- (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4-amino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-6-(ethylamino)-2-hydroxy-cyclohexoxy]-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol
- (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4-amino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-6-(ethylamino)-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
- (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4-
- CHEMBL1572
- J01GB07
- (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4-amino-3-(((2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-6-(ethylamino)-2-hydroxycyclohexyl)oxy-5-methyl-4-(methylamino)oxane-3,5-diol
- CS-0092512
- Netilmicina (INN-Spanish)
- HY-127054
- Netilmicinum (INN-Latin)
- S01AA23
- Sch 20569
- Zetamicin
- D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-BETA-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-ALPHA-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->4))-2-DEOXY-N(SUP 1)-ETHYL-
- DTXCID4028098
- Netilmicine (INN-French)
- Netromycin (TN)
- O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-BETA-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-ALPHA-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-N(SUP 3)-ETHYL-L-STREPTAMINE
- D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->4))-2-DEOXY-N(SUP 1)-ETHYL-
- (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4-amino-3-(((2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-6-(ethylamino)-2-hydroxy-cyclohexoxy)-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol
- NAtromicine
- Netromicine
-
- Inchi: 1S/C21H41N5O7/c1-4-26-13-7-12(24)16(32-19-11(23)6-5-10(8-22)31-19)14(27)17(13)33-20-15(28)18(25-3)21(2,29)9-30-20/h5,11-20,25-29H,4,6-9,22-24H2,1-3H3/t11-,12+,13-,14+,15-,16-,17+,18-,19-,20-,21+/m1/s1
- InChI Key: CIDUJQMULVCIBT-MQDUPKMGSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NCC)N)O[C@@H]1[C@@H](CC=C(CN)O1)N)O
Computed Properties
- Exact Mass: 475.30100
- Monoisotopic Mass: 475.301
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Hydrogen Bond Acceptor Count: 12
- Topological Polar Surface Area: 200A^2
- Isotope Atom Count: 0
- Topological Polar Surface Area: 200A^2
- Molecular Weight: 475.6
- XLogP3: -4.2
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.2404 (rough estimate)
- Boiling Point: 575.33°C (rough estimate)
- Flash Point: 367.7°C
- Refractive Index: 1.7500 (estimate)
- Solubility: 100mg/mL
- PSA: 199.73000
- LogP: -0.31800
- Solubility: It is easily soluble in water and its aqueous solution is relatively stable
- Specific Rotation: D26 +164° (c = 3 in water)
Netilmicin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7481433-0.05g |
(2R,3R,4R,5R)-2-{[(1S,2S,3R,4S,6R)-4-amino-3-{[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy}-6-(ethylamino)-2-hydroxycyclohexyl]oxy}-5-methyl-4-(methylamino)oxane-3,5-diol |
56391-56-1 | 95.0% | 0.05g |
$2755.0 | 2025-03-10 |
Netilmicin Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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